Cas no 2680561-31-1 (3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid)

• Product Name: 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid
• CAS No: 2680561-31-1
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 6450589
• PubChem ID: 165912959
• Update Time: 2025-06-10

3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-3-yl)-2-acetamidopropanoic acid
• EN300-7442946
• 2680561-31-1
• 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid

• Inchi： 1S/C10H11BrN2O3/c1-6(14)13-8(10(15)16)4-7-2-3-9(11)12-5-7/h2-3,5,8H,4H2,1H3,(H,13,14)(H,15,16)
• InChI Key： YSLJUTAQKYCLIB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid

Introduction to 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid (CAS No. 2680561-31-1)

3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680561-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, featuring a bromine substituent at the 6-position and an acetamido group at the 3-position of the pyridine ring, coupled with an acetoamido side chain. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of small-molecule drugs targeting various therapeutic pathways.

The significance of 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid lies in its versatility as a building block for more complex pharmacophores. The presence of the bromine atom at the 6-position of the pyridine ring facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or heteroaryl groups into molecular frameworks. This reactivity has been leveraged in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds where precise structural modifications are essential for optimizing biological activity.

Moreover, the acetamido group at the 3-position introduces a polar and hydrogen-bonding moiety, which can enhance solubility and binding affinity to biological targets. Such structural features are often critical in designing molecules that exhibit high selectivity and efficacy. Recent studies have highlighted the utility of 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid in generating novel scaffolds for drug development. For instance, researchers have utilized this compound to synthesize inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous disease mechanisms, including cancer and inflammatory disorders.

In the realm of medicinal chemistry, the incorporation of pyridine derivatives into drug candidates has been extensively explored due to their favorable pharmacokinetic properties and well-documented biological activity. The bromopyridine core is particularly noteworthy for its presence in several FDA-approved drugs, where it contributes to receptor binding and metabolic stability. The specific modification pattern seen in 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid aligns with this trend, making it a promising candidate for further derivatization and optimization.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying lead compounds derived from such intermediates. Computational modeling has been instrumental in predicting the binding modes of 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid analogs to target proteins, thereby guiding synthetic efforts toward molecules with enhanced potency and reduced toxicity. This integration of computational methods with traditional synthetic approaches has significantly shortened the timeline from discovery to clinical candidates.

The acetoamido side chain in 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid also provides a site for further chemical manipulation, allowing for the introduction of additional functional groups that can modulate pharmacological properties. For example, modifications at this position can influence metabolic stability, cell permeability, or interactions with efflux transporters, all of which are critical factors in drug development. Such flexibility underscores the compound's potential as a versatile precursor in medicinal chemistry pipelines.

One notable application of 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid is in the synthesis of protease inhibitors, which are widely used to treat viral infections, cancer, and inflammatory diseases. Proteases play a crucial role in various biological processes, and inhibiting their activity can lead to therapeutic benefits. The pyridine scaffold provides a suitable platform for designing molecules that can interact with protease active sites through hydrogen bonding and hydrophobic interactions. The bromine atom further enables cross-coupling reactions to introduce additional aryl or heteroaryl groups that can enhance binding affinity.

Another area where 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid has shown promise is in the development of kinase inhibitors. Kinases are enzymes involved in signal transduction pathways that regulate cell growth, differentiation, and survival. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By leveraging the bromopyridine core and acetoamido side chain, researchers have designed molecules that selectively inhibit aberrant kinase signaling. These inhibitors have advanced through various stages of preclinical development, demonstrating preclinical efficacy in animal models.

The synthesis of 3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid typically involves multi-step organic transformations starting from commercially available precursors such as 6-bromo-pyridine and 2-aminoacrylic acid derivatives. Key steps include nucleophilic substitution reactions to introduce the acetamido group followed by condensation reactions to form the side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion,3-(6-Bromopyridin-3-yl)-2-acetamidopropanoic acid (CAS No. 2680561-31-1) represents a valuable intermediate in pharmaceutical research due to its structural versatility and functionalization potential. Its role as a precursor for biologically active agents targeting various diseases underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic applications for pyridine derivatives,2680561-31-1 is poised to remain a cornerstone compound in medicinal chemistry innovation.